Cas no 921562-61-0 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• CAS No: 921562-61-0
• MF: C₁₈H₂₀N₂O₄
• MW: 328.362404823303
• CID: 6408545
• PubChem ID: 41753798
• Update Time: 2025-09-28

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• 2-Furancarboxamide, N-(5-ethyl-2,3,4,5-tetrahydro-3,3-dimethyl-4-oxo-1,5-benzoxazepin-8-yl)-
• 921562-61-0
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-8-yl)furan-2-carboxamide
• AKOS024632675
• F2261-0163
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)furan-2-carboxamide

• Inchi： 1S/C18H20N2O4/c1-4-20-13-8-7-12(19-16(21)14-6-5-9-23-14)10-15(13)24-11-18(2,3)17(20)22/h5-10H,4,11H2,1-3H3,(H,19,21)
• InChI Key： ZUFDGAMLFRFPJP-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2N(CC)C(C(C)(C)C1)=O)NC(C1=CC=CO1)=O

Computed Properties

• Exact Mass: 328.14230712g/mol
• Monoisotopic Mass: 328.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.214±0.06 g/cm3(Predicted)
• Boiling Point: 457.4±45.0 °C(Predicted)
• pka: 11.93±0.40(Predicted)

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide

Professional Introduction to N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS No. 921562-61-0)

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide (CAS No. 921562-61-0) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzoxazepine class of heterocyclic molecules, which are known for their diverse biological activities and potential therapeutic applications.

The structure of this compound features a fused benzoxazole and piperazine ring system, which is a common motif in many bioactive molecules. The presence of the furan moiety at the 2-position of the carboxamide group introduces unique electronic and steric properties that can influence its interactions with biological targets. This structural feature has been extensively studied in recent years due to its potential role in modulating enzyme activity and receptor binding.

In recent years, there has been a surge in research focused on developing novel benzoxazepine derivatives as potential drugs. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The specific substitution pattern in N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide makes it an intriguing candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is often associated with various diseases. Preclinical studies have suggested that compounds with a benzoxazepine core can effectively inhibit specific kinases by binding to their active sites. The furan moiety in this compound may enhance its binding affinity and selectivity towards target kinases.

The synthesis of N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)furan-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the benzoxazepine ring system typically involves cyclization reactions followed by functional group modifications. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Evaluation of the pharmacokinetic properties of this compound is essential for determining its suitability as a drug candidate. Studies have shown that benzoxazepine derivatives exhibit favorable pharmacokinetic profiles when optimized correctly. The metabolic stability and solubility of N-(5-ethyl-3,3-dimethyl-4-oxyo-2,3,4,5-tetrahydro-1,-benzoxazepin--8-y)furan--2-carboxamide}) have been investigated using in vitro models. These studies provide valuable insights into how the compound behaves within biological systems and guide further development efforts.

The potential therapeutic applications of N-(5-et>the compoun>d's ability to inhibit certain kinases makes it a promising candidate for oncology research.> Further studies are needed to fully elucidate its mechanisms of action and therapeutic potential across different disease models.> Collaborative efforts between synthetic chemists and biologists are crucial for advancing the development of this novel compound.> As research progresses,> it is expected that N-(5-et